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Compound of Interest

Compound Name: Quinovic acid

Cat. No.: B198537

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinovic acid, a pentacyclic triterpenoid, and its glycosidic derivatives have emerged as
promising candidates in the field of anticancer research. Found in various medicinal plants,
notably from the family Rubiaceae (e.g., Uncaria tomentosa) and Zygophyllaceae (e.qg.,
Fagonia indica), these natural compounds have demonstrated significant cytotoxic and pro-
apoptotic effects across a range of cancer cell lines. This technical guide provides a
comprehensive overview of the initial anticancer research on quinovic acid compounds,
focusing on their mechanisms of action, quantitative efficacy, and the experimental protocols
used to elucidate their therapeutic potential.

Quantitative Data on Anticancer Activity

The in vitro cytotoxic activity of quinovic acid and its glycosides has been evaluated against
various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for
guantifying the potency of these compounds. The following tables summarize the reported IC50
values.

Table 1: In Vitro Cytotoxicity (IC50) of Quinovic Acid
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Compound/Ext Cancer Cell
. Cell Type IC50 Value Reference
ract Line
Not specified,
dose-dependent
o ) Human Lung o
Quinovic Acid A549 ) inhibition [11[2]
Carcinoma
observed up to
40 uM
Not specified,
dose-dependent
Human Breast
Quinovic Acid MCF-7 ) inhibition [1][2]
Adenocarcinoma
observed up to
40 uM
Not specified,
o ) Human Breast dose-dependent
Quinovic Acid MDA-MB-231 ] o [1]
Adenocarcinoma  inhibition
observed

Table 2: In Vitro Cytotoxicity (IC50) of Quinovic Acid Glycoside Fractions

Compound/Ext Cancer Cell
. Cell Type IC50 Value Reference

ract Line
Quinovic Acid
Glycosides Human Bladder

a ) T24 ) 78.36 pg/mL [3]
Purified Fraction Carcinoma
(QAPF)
Quinovic Acid

. Growth and

Glycosides Human Bladder o

-~ ] RT4 ) viability [3]
Purified Fraction Carcinoma

decreased

(QAPF)

Key Signaling Pathways in Anticancer Activity
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Initial research has identified two primary signaling pathways through which quinovic acid
compounds exert their anticancer effects: the extrinsic apoptosis pathway via Death Receptor 5
(DR5) and the modulation of the NF-kB signaling pathway.

DR5-Mediated Apoptosis

Quinovic acid has been shown to upregulate the expression of Death Receptor 5 (DR5), a key
component of the extrinsic apoptosis pathway.[1] This upregulation sensitizes cancer cells to
apoptosis induced by the DR5 ligand, TRAIL (TNF-related apoptosis-inducing ligand). The
binding of TRAIL to DR5 initiates a signaling cascade that leads to the activation of caspases

and ultimately, programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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